Synthesis, crystal structure and magnetic properties of a cyanide-bridged heterometallic {CoIIMnIII} chain†
Dalton Transactions Pub Date: 2016-11-23 DOI: 10.1039/C6DT04087J
Abstract
The assembly reaction between the low-spin [CoII(dmphen)(CN)3]− metalloligand and the [MnIII(salen)(H2O)]+ complex cation yielded the one-dimensional compound {[MnIII(salen)(μ-NC)2CoII(dmphen)(CN)]·2H2O}n (1), which behaves as a ferrimagnetic chain, the intrachain magnetic coupling being J = −1.71(1) cm−1.
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